Cas no 94239-12-0 (1H-Indole,7-ethyl-2,3-dimethyl-)

1H-Indole,7-ethyl-2,3-dimethyl- structure
94239-12-0 structure
Product Name:1H-Indole,7-ethyl-2,3-dimethyl-
CAS No:94239-12-0
MF:C12H15N
MW:173.254203081131
CID:818827
PubChem ID:179772
Update Time:2025-04-19

1H-Indole,7-ethyl-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,7-ethyl-2,3-dimethyl-
    • 7-ethyl-2,3-dimethyl-1H-indole
    • 94239-12-0
    • SCHEMBL11121292
    • DTXSID10241220
    • Inchi: 1S/C12H15N/c1-4-10-6-5-7-11-8(2)9(3)13-12(10)11/h5-7,13H,4H2,1-3H3
    • InChI Key: LLEKOBMUOOLVPZ-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C2C=CC=C(CC)C1=2

Computed Properties

  • Exact Mass: 173.12
  • Monoisotopic Mass: 173.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 1.035
  • Boiling Point: 313.8°Cat760mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.606
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